Cas no 1187929-35-6 (4-Bromo-N1,6-dimethylbenzene-1,2-diamine)

• Product Name: 4-Bromo-N1,6-dimethylbenzene-1,2-diamine
• CAS No: 1187929-35-6
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• MDL: MFCD12913700
• CID: 1094455
• PubChem ID: 53408110
• Update Time: 2025-07-19

4-Bromo-N1,6-dimethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N1,6-dimethylbenzene-1,2-diamine
• 5-bromo-2-N,3-dimethylbenzene-1,2-diamine
• 5-Bromo-2-methylamino-3-methylaniline
• SB31275
• IFVXMERCSSRDSV-UHFFFAOYSA-N
• DB-263492
• 5-bromo-N',3-dimethylbenzene-1,2-diamine
• CS-0441942
• SCHEMBL1285327
• 1187929-35-6

• MDL： MFCD12913700
• Inchi： 1S/C8H11BrN2/c1-5-3-6(9)4-7(10)8(5)11-2/h3-4,11H,10H2,1-2H3
• InChI Key： IFVXMERCSSRDSV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)NC)N

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Additional information on 4-Bromo-N1,6-dimethylbenzene-1,2-diamine

Introduction to 4-Bromo-N1,6-dimethylbenzene-1,2-diamine (CAS No. 1187929-35-6)

4-Bromo-N1,6-dimethylbenzene-1,2-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 1187929-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of brominated amines and exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both bromine and amino functional groups on a dimethyl-substituted benzene ring imparts distinct reactivity, making it a versatile building block for further derivatization and functionalization.

The molecular structure of 4-Bromo-N1,6-dimethylbenzene-1,2-diamine consists of a benzene core substituted with a bromine atom at the 4-position and two methyl groups at the 1 and 6 positions, with diamines at the 1 and 2 positions. This arrangement creates a highly reactive system capable of participating in various organic transformations, including nucleophilic substitution, cross-coupling reactions, and polymerization processes. The compound’s ability to serve as a precursor for more complex molecules has positioned it as a key player in the development of novel pharmaceuticals and advanced materials.

In recent years, there has been growing interest in 4-Bromo-N1,6-dimethylbenzene-1,2-diamine due to its potential applications in medicinal chemistry. Researchers have been exploring its utility as an intermediate in the synthesis of biologically active compounds. For instance, the bromine substituent allows for easy modification through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures. Additionally, the amino groups provide opportunities for further functionalization via condensation reactions or as sites for attachment to other pharmacophores.

One of the most compelling aspects of 4-Bromo-N1,6-dimethylbenzene-1,2-diamine is its role in the development of novel therapeutic agents. The combination of aromaticity and heteroatom functionality makes it an attractive scaffold for drug discovery efforts. Recent studies have demonstrated its application in synthesizing small-molecule inhibitors targeting various disease pathways. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors or antiviral agents. The structural features of 4-Bromo-N1,6-dimethylbenzene-1,2-diamine allow for fine-tuning of electronic properties and binding interactions with biological targets, making it a promising candidate for medicinal chemists.

The chemical reactivity of 4-Bromo-N1,6-dimethylbenzene-1,2-diamine also extends to materials science applications. Its ability to participate in polymerization reactions has led to its use in creating conductive polymers and advanced composites. These materials are finding applications in electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The bromine atom serves as a handle for introducing additional functional groups or cross-linking agents, enabling the design of tailored material properties. Such innovations highlight the compound’s versatility beyond traditional pharmaceutical applications.

From a synthetic chemistry perspective, 4-Bromo-N1,6-dimethylbenzene-1,2-diamine offers unique challenges and opportunities. The presence of multiple reactive sites necessitates careful selection of reaction conditions to achieve desired products without unwanted side reactions. Advances in catalytic systems and green chemistry principles have enhanced the efficiency and selectivity of transformations involving this compound. For instance, recent methodologies have focused on minimizing waste and improving yields through solvent-free conditions or microwave-assisted synthesis.

The pharmacological potential of 4-Bromo-N1,6-dimethylbenzene-1,2-diamine continues to be explored through computational modeling and experimental screening. High-throughput virtual screening (HTVS) techniques have been employed to identify novel scaffolds with desired biological activity. These efforts have led to the discovery of lead compounds that show promise in preclinical studies. The compound’s structural motif has been incorporated into libraries designed for fragment-based drug discovery (FBDD), where small molecular fragments are linked together to form more potent inhibitors.

In conclusion,4-Bromo-N1,6-dimethylbenzene-1,2-diamine (CAS No. 1187929-35-6) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features enable diverse synthetic pathways and functionalization strategies, making it an invaluable intermediate for researchers across multiple disciplines. As our understanding of its reactivity grows,4-Bromo-N1,6-dimethylbenzene-1,2-diamine is poised to play an increasingly important role in developing next-generation therapeutics and advanced materials.